Cas no 105103-98-8 (1-chloro-2,4-dimethoxy-3-methylbenzene)

1-chloro-2,4-dimethoxy-3-methylbenzene structure
105103-98-8 structure
Product Name:1-chloro-2,4-dimethoxy-3-methylbenzene
CAS No:105103-98-8
MF:C9H11ClO2
MW:186.635442018509
CID:1149906
PubChem ID:13699340
Update Time:2025-04-20

1-chloro-2,4-dimethoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2,4-dimethoxy-3-methylbenzene
    • DS-021622
    • SCHEMBL14417429
    • 105103-98-8
    • DTXSID70547038
    • Inchi: 1S/C9H11ClO2/c1-6-8(11-2)5-4-7(10)9(6)12-3/h4-5H,1-3H3
    • InChI Key: HEDBIFMCQDNLML-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C)=C1OC)OC

Computed Properties

  • Exact Mass: 186.04483
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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